Cas no 2060043-24-3 (3-oxo-3-(2-oxo-1-phenylpiperidin-3-yl)propanenitrile)

• Product Name: 3-oxo-3-(2-oxo-1-phenylpiperidin-3-yl)propanenitrile
• CAS No: 2060043-24-3
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• MDL: MFCD30487550
• CID: 5173626
• PubChem ID: 137702443
• Update Time: 2025-06-12

3-oxo-3-(2-oxo-1-phenylpiperidin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanenitrile, β,2-dioxo-1-phenyl-
• 3-oxo-3-(2-oxo-1-phenylpiperidin-3-yl)propanenitrile

• MDL： MFCD30487550
• Inchi： 1S/C14H14N2O2/c15-9-8-13(17)12-7-4-10-16(14(12)18)11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-8,10H2
• InChI Key： MVKFYEVFKJYJMT-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1C1C=CC=CC=1)C(=O)CC#N

Additional information on 3-oxo-3-(2-oxo-1-phenylpiperidin-3-yl)propanenitrile

Comprehensive Overview of 3-oxo-3-(2-oxo-1-phenylpiperidin-3-yl)propanenitrile (CAS No. 2060043-24-3)

3-oxo-3-(2-oxo-1-phenylpiperidin-3-yl)propanenitrile, with the CAS number 2060043-24-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structure combining a piperidine ring, a phenyl group, and a propanenitrile moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel central nervous system (CNS) agents and enzyme inhibitors.

The compound’s molecular formula and structural properties have been extensively studied to understand its reactivity and stability. Its 2-oxo-1-phenylpiperidin-3-yl backbone is a key feature that contributes to its biological activity, often explored in the context of neurodegenerative diseases and pain management. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as computational models predict their interactions with biological targets.

In the context of green chemistry, 3-oxo-3-(2-oxo-1-phenylpiperidin-3-yl)propanenitrile is also being evaluated for its synthetic efficiency and environmental impact. Researchers are investigating catalyst-free reactions and solvent-free conditions to optimize its production, aligning with global sustainability goals. This aligns with the growing demand for eco-friendly synthetic routes in the pharmaceutical industry.

Another area of interest is the compound’s potential role in precision medicine. With advancements in genomic research and personalized therapeutics, derivatives of this compound could be tailored to target specific biomarkers or disease pathways. This has led to increased searches for structure-activity relationships (SAR) and in silico screening methods involving this molecule.

From a commercial perspective, CAS No. 2060043-24-3 is often sought after by contract research organizations (CROs) and pharmaceutical manufacturers. Its availability in high purity and scalable synthesis methods are critical factors for its adoption in large-scale applications. Discussions on patent landscapes and intellectual property related to this compound are also prevalent in industry forums.

In summary, 3-oxo-3-(2-oxo-1-phenylpiperidin-3-yl)propanenitrile represents a promising candidate for multiple scientific and industrial applications. Its unique chemical properties, combined with emerging trends in drug development and sustainable chemistry, make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in medicinal chemistry and material science.